Cas no 2092628-46-9 (2-(Difluoromethyl)-5-iodo-thiophene)
2-(Difluoromethyl)-5-iodo-thiophene Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethyl)-5-iodo-thiophene
-
- Inchi: 1S/C5H3F2IS/c6-5(7)3-1-2-4(8)9-3/h1-2,5H
- InChI Key: OTOWWZZTHVHRFO-UHFFFAOYSA-N
- SMILES: C1(C(F)F)SC(I)=CC=1
2-(Difluoromethyl)-5-iodo-thiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC520242-1g |
2-(Difluoromethyl)-5-iodo-thiophene |
2092628-46-9 | 1g |
£1558.00 | 2023-09-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1589640-1g |
2-(Difluoromethyl)-5-iodothiophene |
2092628-46-9 | 98% | 1g |
¥24151 | 2023-03-11 |
2-(Difluoromethyl)-5-iodo-thiophene Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 2-(Difluoromethyl)-5-iodo-thiophene
Research Brief on 2-(Difluoromethyl)-5-iodo-thiophene (CAS: 2092628-46-9) in Chemical Biology and Pharmaceutical Applications
2-(Difluoromethyl)-5-iodo-thiophene (CAS: 2092628-46-9) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural and electronic properties. Recent studies have highlighted its potential as a versatile building block in medicinal chemistry, particularly in the development of novel therapeutics targeting various diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, applications, and mechanistic insights.
The synthesis of 2-(Difluoromethyl)-5-iodo-thiophene has been optimized in recent studies to improve yield and purity, which are critical for its application in drug discovery. Researchers have employed palladium-catalyzed cross-coupling reactions to functionalize the thiophene ring, enabling the introduction of diverse pharmacophores. These modifications have expanded the compound's utility in creating libraries of bioactive molecules with potential applications in oncology, infectious diseases, and neurology.
In oncology, 2-(Difluoromethyl)-5-iodo-thiophene derivatives have shown promising activity against several cancer cell lines. Mechanistic studies suggest that these compounds inhibit key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in cancers. The presence of the difluoromethyl group enhances the metabolic stability of these derivatives, making them attractive candidates for further preclinical development. Additionally, the iodine substituent provides a handle for further structural diversification via halogen bonding interactions.
Beyond oncology, this compound has been explored for its antimicrobial properties. Recent in vitro studies demonstrate that derivatives of 2-(Difluoromethyl)-5-iodo-thiophene exhibit potent activity against drug-resistant bacterial strains, including MRSA. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, a target that is less prone to resistance development. These findings underscore the compound's potential in addressing the global challenge of antimicrobial resistance.
In the realm of neurological disorders, preliminary studies indicate that 2-(Difluoromethyl)-5-iodo-thiophene derivatives can modulate neurotransmitter systems, particularly those involving GABAergic signaling. This has sparked interest in their potential application for treating epilepsy and anxiety disorders. The compound's ability to cross the blood-brain barrier, a critical factor in central nervous system drug development, is currently under investigation using advanced in silico and in vivo models.
From a chemical biology perspective, the unique electronic properties of 2-(Difluoromethyl)-5-iodo-thiophene make it an excellent probe for studying protein-ligand interactions. Recent work has utilized this compound as a molecular scaffold for developing fluorescent tags and photoaffinity labels, enabling researchers to visualize and track biological processes at the molecular level. These applications highlight the compound's versatility beyond traditional drug discovery paradigms.
In conclusion, 2-(Difluoromethyl)-5-iodo-thiophene (CAS: 2092628-46-9) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its applications span from drug discovery to chemical probes, with promising results in various therapeutic areas. Future research directions may focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. As the field advances, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.
2092628-46-9 (2-(Difluoromethyl)-5-iodo-thiophene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)